Cas no 51031-76-6 (6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione)

• Product Name: 6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione
• CAS No: 51031-76-6
• MF: C₁₂H₆F₆N₂O₂
• MW: 324.178663730621
• MDL: MFCD04124045
• CID: 363549
• Update Time: 2025-11-06

6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-
• 6-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione
• 6-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2,4(1H,3H)-pyrimidinedione

• MDL： MFCD04124045
• Inchi： 1S/C12H6F6N2O2/c13-11(14,15)6-2-1-3-7(4-6)20-9(21)5-8(12(16,17)18)19-10(20)22/h1-5H,(H,19,22)
• InChI Key： AVKOGLUHUVIYEQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N1)=O)C1C=CC=C(C(F)(F)F)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 511
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes